Cas no 1217241-99-0 (1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1))

• Product Name: 1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1)
• CAS No: 1217241-99-0
• MF: C₁₉H₂₈N₄O₄S
• MW: 408.515023231506
• CID: 4726742
• Update Time: 2023-08-15

1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-5-yl)-, 2-butenedioate (1:1)

• Inchi： 1S/C15H24N4S.C4H4O4/c20-15(18-13-4-2-1-3-5-13)19-8-6-12(7-9-19)14-10-16-11-17-14;5-3(6)1-2-4(7)8/h10-13H,1-9H2,(H,16,17)(H,18,20);1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： WUYMIKDBRCCYGE-WLHGVMLRSA-N
• SMILES： S=C(NC1CCCCC1)N1CCC(C2=CN=CN2)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 441
• Topological Polar Surface Area: 151